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Compound of Interest

Compound Name: Isoquinoline-3-carboxylic acid

Cat. No.: B107793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoquinoline-3-carboxylic acid is a heterocyclic compound of significant interest in medicinal

chemistry and drug discovery. Its rigid isoquinoline scaffold serves as a valuable

pharmacophore for the design of novel therapeutic agents. This technical guide provides a

comprehensive overview of the known properties of isoquinoline-3-carboxylic acid, outlines

general experimental procedures for its structural elucidation, and explores potential biological

signaling pathways that may be modulated by this class of compounds.

Physicochemical Properties
A summary of the key physicochemical properties of isoquinoline-3-carboxylic acid is

presented in the table below. This data is essential for its handling, formulation, and in the

design of further experimental studies.
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Property Value Reference

Molecular Formula C₁₀H₇NO₂ [1]

Molecular Weight 173.17 g/mol [1]

CAS Number 6624-49-3 [2]

Melting Point 166-167 °C [2]

Appearance
Off-white to light yellow

crystalline solid
[2]

Solubility
Soluble in DMF, DMSO, and

Ethanol
[3]

Crystal Structure and Experimental Protocols
As of the latest literature review, the specific single-crystal X-ray diffraction data for

isoquinoline-3-carboxylic acid, including unit cell parameters and space group, is not publicly

available in crystallographic databases. However, the determination of its crystal structure

would follow a well-established experimental workflow.

General Experimental Workflow for Crystal Structure
Determination```dot
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Synthesis & Purification

Crystallization

X-ray Diffraction

Structure Solution & Refinement

Synthesis of Isoquinoline-3-carboxylic Acid

Purification (e.g., Recrystallization, Chromatography)

Solvent Screening

Crystal Growth (e.g., Slow Evaporation, Vapor Diffusion)

Single Crystal Mounting

X-ray Data Collection

Structure Solution (e.g., Direct Methods)

Structure Refinement

Validation and CIF File Generation

Click to download full resolution via product page

Simplified diagram of the canonical NF-κB signaling pathway.
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It is important to note that while some isoquinoline derivatives have been shown to inhibit the

NF-κB pathway, the specific effect of isoquinoline-3-carboxylic acid on this pathway has not

been definitively established and warrants further investigation.

[4][5]### Conclusion

Isoquinoline-3-carboxylic acid represents a promising scaffold for the development of novel

therapeutic agents. While its detailed crystal structure remains to be elucidated, established

crystallographic techniques provide a clear path for its determination. The potential for this

class of molecules to interact with critical signaling pathways, such as NF-κB, underscores the

need for further biological evaluation to unlock its full therapeutic potential. This guide provides

a foundational understanding for researchers and scientists to build upon in their exploration of

isoquinoline-3-carboxylic acid and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

